Cas no 2172039-46-0 (4-amino-5-(3-amino-4-methylphenyl)-1-(propan-2-yl)pyrrolidin-2-one)

• Product Name: 4-amino-5-(3-amino-4-methylphenyl)-1-(propan-2-yl)pyrrolidin-2-one
• CAS No: 2172039-46-0
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• CID: 6008147
• PubChem ID: 165856426
• Update Time: 2025-05-22

4-amino-5-(3-amino-4-methylphenyl)-1-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(3-amino-4-methylphenyl)-1-(propan-2-yl)pyrrolidin-2-one
• EN300-1636899
• 2172039-46-0

• Inchi： 1S/C14H21N3O/c1-8(2)17-13(18)7-12(16)14(17)10-5-4-9(3)11(15)6-10/h4-6,8,12,14H,7,15-16H2,1-3H3
• InChI Key： MJDWENBNCZKMGZ-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C2C=CC(C)=C(C=2)N)N1C(C)C)N

Computed Properties

• Exact Mass: 247.168462302g/mol
• Monoisotopic Mass: 247.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.4Ų

Additional information on 4-amino-5-(3-amino-4-methylphenyl)-1-(propan-2-yl)pyrrolidin-2-one

Comprehensive Overview of 4-amino-5-(3-amino-4-methylphenyl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 2172039-46-0)

The compound 4-amino-5-(3-amino-4-methylphenyl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 2172039-46-0) is a specialized organic molecule with a unique pyrrolidin-2-one core structure. This heterocyclic compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The presence of dual amino functional groups and a propan-2-yl substituent makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, researchers have explored the structure-activity relationship (SAR) of derivatives based on this scaffold, particularly focusing on its bioactive properties. The compound's molecular weight and lipophilicity suggest favorable pharmacokinetic profiles, making it a candidate for further optimization in medicinal chemistry. Its CAS No. 2172039-46-0 serves as a critical identifier in chemical databases, facilitating patent searches and regulatory compliance.

The synthesis of 4-amino-5-(3-amino-4-methylphenyl)-1-(propan-2-yl)pyrrolidin-2-one typically involves multi-step organic reactions, including amide bond formation and aromatic substitution. Advanced techniques like HPLC purification and NMR spectroscopy are employed to ensure high purity (>98%), which is essential for preclinical studies. Industry professionals often inquire about its solubility in common solvents (e.g., DMSO, ethanol) and storage conditions to maintain stability.

From an industrial perspective, this compound aligns with the growing demand for small-molecule therapeutics targeting protein-protein interactions. Its structural motif resembles fragments used in kinase inhibitor development, a hot topic in oncology research. Computational chemists frequently analyze its 3D conformation using molecular docking software to predict binding affinities with biological targets.

Environmental and green chemistry considerations are increasingly relevant for such compounds. Researchers evaluate sustainable synthesis routes to minimize waste generation, reflecting broader trends in ESG-compliant manufacturing. The biodegradability profile of this pyrrolidinone derivative is also under investigation to address ecological concerns.

Analytical challenges associated with CAS No. 2172039-46-0 include developing robust QC methods for impurity profiling. Mass spectrometry and LC-MS/MS techniques are commonly used to detect trace-level byproducts. These quality control measures are critical for meeting ICH guidelines in pharmaceutical applications.

In material science, the compound's thermal stability and crystallinity properties make it interesting for polymeric additives. Its potential as a ligand precursor in coordination chemistry is another active research area, particularly for catalytic systems. Patent literature reveals innovative applications in electronic materials and photoresists.

The global market for such fine chemicals shows steady growth, driven by contract research organizations and custom synthesis demands. Suppliers often highlight GMP-compliant production capabilities and regulatory documentation support when listing this compound. Pricing trends correlate with scale-up feasibility and raw material availability.

Emerging applications in proteolysis-targeting chimeras (PROTACs) have renewed interest in this chemical class. The amino-phenyl moiety provides attachment points for E3 ligase binders, a key component in targeted protein degradation therapeutics. This positions 4-amino-5-(3-amino-4-methylphenyl)-1-(propan-2-yl)pyrrolidin-2-one as a valuable pharmacophore in next-generation drug modalities.

For laboratory handling, standard personal protective equipment (PPE) including nitrile gloves and safety goggles is recommended. While not classified as hazardous under current regulations, proper ventilation controls should be maintained during weighing operations due to its powder form. Material Safety Data Sheets (MSDS) provide detailed handling protocols.

Future research directions may explore its utility in bioconjugation chemistry or as a fluorescent probe scaffold. The compound's structure-property relationships continue to be elucidated through collaborative studies between academia and industry, contributing to the broader understanding of nitrogen-containing heterocycles in molecular design.